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Compound of Interest

Compound Name: Dimefox

Cat. No.: B150142 Get Quote

This guide provides essential safety information, troubleshooting procedures, and frequently

asked questions for researchers, scientists, and drug development professionals working with

Dimefox. Adherence to these guidelines is critical to ensure personal safety and prevent

accidental exposure to this extremely hazardous substance.

General Information
Dimefox is a highly toxic organophosphate compound that functions as a cholinesterase

inhibitor.[1][2] Historically used as an insecticide, its use is now discontinued in most countries

due to its high toxicity.[3] In a research setting, it demands the strictest safety protocols. The

primary routes of administration and exposure are inhalation and dermal contact.[3] Exposure

can lead to severe health consequences, as Dimefox is extremely toxic, with a probable oral

lethal dose for humans estimated at 5-50 mg/kg.[4]

Hazard Summary
The following table summarizes the key hazard information and physical properties of

Dimefox.
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Property Data

Chemical Formula C4H12FN2OP[3]

Appearance Colorless liquid with a fishy odor[3][5]

Molar Mass 154.125 g·mol−1[3]

Boiling Point 86°C (187°F) at 15 mmHg[4][5]

Vapor Pressure 0.36 mm Hg at 25°C (77°F)[5]

Water Solubility Soluble[5]

Primary Hazards
Highly Toxic (GHS06), Fatal if swallowed, Fatal

in contact with skin[3][6]

IDLH (Immediately Dangerous to Life or Health) 1 mg/m³[5]

Troubleshooting Guides
This section provides step-by-step instructions for handling specific emergency situations.

Question: What should I do in the event of a Dimefox spill?

Answer: Immediate and correct response to a spill is critical to prevent exposure.

Evacuate and Alert: Immediately alert all personnel in the vicinity and evacuate the

immediate area.[7]

Secure the Area: Secure and control entrance to the spill area to prevent unauthorized entry.

[7] Stay upwind of the spill.[1]

Don Appropriate PPE: Before attempting any cleanup, don the appropriate personal

protective equipment, including a self-contained breathing apparatus (SCBA), a fully-

encapsulating, chemical-resistant suit, and appropriate gloves (Neoprene or Silver

Shield®/4H®).[1][5]

Contain the Spill: Stop the leak if it is safe to do so.[1] For liquid spills, create a dike around

the spill using an absorbent, non-combustible material like sand, earth, or vermiculite to
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prevent it from spreading.[5][7]

Absorb and Collect: Absorb the spilled liquid with vermiculite, dry sand, or a similar inert

material.[7] Carefully place the contaminated material into sealed, clearly labeled containers

for hazardous waste disposal.[5][6]

Decontaminate the Area: Once the bulk of the spill is collected, decontaminate the area.

(See Experimental Protocol 1: Spill Decontamination).

Ventilate: Ventilate the area of the spill.[7]

Seek Medical Attention: If anyone was exposed during the spill, seek immediate medical

attention.

Report: Report the incident to your institution's Environmental Health & Safety (EH&S)

department.

Question: What is the immediate first aid response for accidental skin or eye contact?

Answer: Act immediately to decontaminate the affected area. Effects of exposure may be

delayed up to 12 hours.[1]

For Skin Contact:

Immediately remove all contaminated clothing.[1][5]

Wash the exposed skin area thoroughly with large amounts of soap and water.[1][8]

If hair is contaminated, shampoo it immediately.[5]

Seek immediate medical attention.[5] Emergency responders should wear appropriate

protective clothing to avoid cross-contamination.[1][9]

For Eye Contact:

Immediately flush the eyes with lukewarm water for at least 15 minutes, holding the

eyelids open.[1][5]
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Remove contact lenses if present and easy to do so.[6]

Seek immediate medical attention.[5]

Question: What should I do if I suspect I have inhaled Dimefox?

Answer: Inhalation exposure is a medical emergency.

Move to Fresh Air: Immediately move the victim to fresh air.[1] Emergency personnel should

take precautions to avoid exposing themselves.[1]

Evaluate Vital Signs: Check for breathing and a pulse. If the victim is not breathing, provide

artificial respiration. If there is no pulse, begin CPR.[1]

Administer Oxygen: If breathing is labored, administer 100% humidified oxygen or other

respiratory support.[1]

Seek Immediate Medical Attention: Transport the victim to a healthcare facility without delay.

[1] Inform medical personnel that the exposure was to an organophosphate cholinesterase

inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of Dimefox toxicity?

A1: Dimefox is an organophosphate that acts as an irreversible inhibitor of the enzyme

acetylcholinesterase (AChE).[2][10] By blocking AChE, it prevents the breakdown of the

neurotransmitter acetylcholine (ACh) in the nervous system.[10] This leads to an accumulation

of ACh, causing continuous stimulation of muscles and nerves, which results in symptoms like

muscle spasms, respiratory paralysis, seizures, and ultimately, death.[1][10]

Mechanism of Action Diagram
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Caption: Dimefox irreversibly inhibits AChE, causing toxic ACh accumulation.

Q2: What are the essential engineering and administrative controls for handling Dimefox?

A2: A multi-layered approach involving engineering controls, administrative procedures, and

personal protective equipment is necessary.[11][12]

Engineering Controls: These are the primary methods for minimizing exposure.[11][13]

Fume Hood: All work with Dimefox, including dilutions and aliquoting, must be performed

inside a certified chemical fume hood.[13][14]

Ventilation: The laboratory must have adequate general ventilation, with negative pressure

relative to adjacent non-lab areas.[14]

Isolation: If possible, isolate the process or operation involving Dimefox.[13]

Administrative Controls:

Restricted Access: Limit access to areas where Dimefox is stored or used to authorized

personnel only.[14]
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Training: All personnel must receive specific training on the hazards of Dimefox, proper

handling procedures, and emergency response before beginning work.[15]

Just-in-Time Ordering: Avoid stockpiling large quantities of the chemical.[14]

Hygiene: Prohibit eating, drinking, and smoking in the laboratory.[14] Always wash hands

thoroughly after handling the material.[6]

Q3: What specific Personal Protective Equipment (PPE) is required for handling Dimefox?

A3: Standard laboratory PPE is insufficient. The following must be worn when handling

Dimefox.

PPE Item Specification

Gloves

Double gloving is recommended. Outer gloves

must be chemical-resistant, such as Neoprene

or Silver Shield®/4H®.[5][16]

Body Protection

A chemically resistant lab coat or coveralls (e.g.,

Tychem®).[5] An impervious apron is also

recommended.[6]

Eye/Face Protection
Chemical splash goggles and a full face shield.

[16]

Respiratory Protection

For any potential aerosol-generating procedure

or in case of spills, a full facepiece respirator

with an organic vapor cartridge or a self-

contained breathing apparatus (SCBA) is

required.[5][6]

Footwear
Closed-toe shoes and chemical-resistant boot

covers.[16]

Risk Mitigation Workflow Diagram
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Caption: A logical workflow for mitigating risks when working with Dimefox.

Q4: How must Dimefox and its associated waste be stored and disposed of?

A4:
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Storage: Store Dimefox in a designated, well-ventilated, and locked area away from

incompatible materials such as strong oxidizing agents, reducing agents, and acids.[4][5]

The storage container must be tightly sealed and clearly labeled with the chemical name and

all appropriate hazard warnings.[17]

Waste Disposal: All materials contaminated with Dimefox, including empty containers, used

PPE, and spill cleanup debris, must be treated as hazardous waste.[6][7]

Collect all waste in sealed, compatible, and clearly labeled hazardous waste containers.

[17]

Do not dispose of Dimefox waste down the drain.[5][7]

Follow your institution's specific procedures for hazardous waste disposal and contact

your EH&S department for pickup and disposal.[7][18]

Experimental Protocols
Protocol 1: Spill Decontamination
Objective: To safely decontaminate surfaces after a Dimefox spill has been contained and

absorbed.

Materials:

Appropriate PPE (SCBA, chemical suit, double gloves)

Soap and water solution

Paper towels or absorbent pads

Hazardous waste bags/containers

Procedure:

Ensure the initial spill has been fully absorbed using an inert material as described in the

troubleshooting guide.

Prepare a solution of soap and water.
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Apply the soap and water solution to the contaminated surface, starting from the outer edge

of the spill area and working inwards.

Gently scrub the area.

Wipe the surface clean using paper towels or absorbent pads.

Place all used cleaning materials into a designated hazardous waste bag.[6]

Rinse the area with clean water, and wipe dry with fresh paper towels.

Place these paper towels in the hazardous waste bag.

All PPE used during the cleanup must be considered contaminated and disposed of as

hazardous waste.[19]

Protocol 2: Routine Handling and Dilution
Objective: To provide a standard procedure for safely handling and preparing solutions of

Dimefox.

Materials:

Dimefox stock

Appropriate solvent

Volumetric flasks and pipettes

Appropriate PPE

Sealed waste container for pipette tips

Procedure:

Preparation: Before starting, ensure the chemical fume hood is operational and the work

area is clean and uncluttered. Don all required PPE.
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Handling: Transport the primary container of Dimefox in a secondary, shatter-proof

container.

Dilution: a. Perform all transfers and dilutions inside the certified chemical fume hood. b. Use

appropriate volumetric pipettes with a pipette bulb; never pipette by mouth. c. Dispense the

required volume of Dimefox slowly and carefully into the solvent to avoid splashing. d. Cap

the solution and mix gently.

Post-Handling: a. Tightly seal the primary Dimefox container and the newly prepared

solution. b. Label the new solution clearly with the chemical name, concentration, date, and

hazard warnings. c. Wipe down the exterior of the containers before removing them from the

fume hood.

Waste: Dispose of all contaminated disposable materials (e.g., pipette tips, wipes) into a

designated hazardous waste container located inside the fume hood.[17]

Cleanup: Wipe down the work surface inside the fume hood with soap and water after

completion of the task. Dispose of cleaning materials as hazardous waste.

Doffing PPE: Remove PPE carefully to avoid self-contamination. Wash hands and forearms

thoroughly with soap and water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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